Cas no 2229679-80-3 (oct-4-ene-1-thiol)

• Product Name: oct-4-ene-1-thiol
• CAS No: 2229679-80-3
• MF: C₈H₁₆S
• MW: 144.277641296387
• CID: 5910164
• PubChem ID: 87830663
• Update Time: 2025-07-01

oct-4-ene-1-thiol Chemical and Physical Properties

Names and Identifiers

• oct-4-ene-1-thiol
• EN300-1800233
• 2229679-80-3
• SCHEMBL5399468

• Inchi： 1S/C8H16S/c1-2-3-4-5-6-7-8-9/h4-5,9H,2-3,6-8H2,1H3/b5-4+
• InChI Key： XGWYKGIDMBCBTK-SNAWJCMRSA-N
• SMILES： SCCC/C=C/CCC

Computed Properties

• Exact Mass: 144.09727168g/mol
• Monoisotopic Mass: 144.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 67
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 1Ų

Additional information on oct-4-ene-1-thiol

Chemical Profile of Oct-4-ene-1-thiol (CAS No: 2229679-80-3)

Oct-4-ene-1-thiol, identified by the Chemical Abstracts Service Number (CAS No) 2229679-80-3, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen (–SH) functional group, which imparts distinct reactivity and potential applications in various chemical transformations and biological systems.

The molecular structure of Oct-4-ene-1-thiol consists of an octyl chain with a double bond at the fourth carbon position and a thiol group at the terminal carbon. This configuration makes it a versatile intermediate in organic synthesis, particularly in the development of complex molecules where both olefinic and thiol functionalities are desirable. The presence of the double bond allows for various reactions such as hydrogenation, oxidation, and polymerization, while the thiol group enables nucleophilic additions and disulfide bond formations.

In recent years, Oct-4-ene-1-thiol has been explored for its potential applications in pharmaceutical research. The thiol moiety is well-known for its ability to interact with biological molecules, making it a valuable component in drug design. For instance, thiol-based compounds have been investigated for their roles in enzyme inhibition and as prodrugs that release active therapeutic agents under specific biological conditions. The olefinic part of the molecule can be further modified to introduce additional functional groups, expanding its utility in medicinal chemistry.

One of the most compelling aspects of Oct-4-ene-1-thiol is its relevance in materials science. The compound's ability to form stable radicals when exposed to certain conditions makes it useful in polymerization reactions. Researchers have utilized derivatives of this molecule to develop novel polymers with enhanced mechanical properties and thermal stability. These materials are particularly relevant in industries requiring durable and high-performance polymers, such as aerospace and automotive manufacturing.

The synthesis of Oct-4-ene-1-thiol typically involves organic reactions that introduce the thiol group onto an olefinic backbone. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are critical for producing compounds like Oct-4-ene-1-thiol on an industrial scale while maintaining the integrity of its functional groups.

Recent studies have also highlighted the role of Oct-4-ene-1-thiol in biochemical pathways. The compound's structural similarity to certain natural thiols has led researchers to investigate its potential effects on cellular processes. For example, modifications inspired by this molecule have been used to develop probes for studying protein thiols, which are involved in various signaling pathways within cells. Such research could provide insights into disease mechanisms and lead to the development of targeted therapeutic strategies.

The chemical reactivity of Oct-4-ene-1-thiol makes it a valuable tool in synthetic organic chemistry. Its ability to participate in a wide range of reactions allows chemists to construct complex molecules with precision. This versatility is particularly useful in drug discovery pipelines, where intermediates like Oct-4-ene-1-thiol can be tailored to meet specific pharmacological requirements.

In conclusion, Oct-4-ene-1-thiol (CAS No: 2229679-80-3) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations, making it indispensable in pharmaceutical research, materials science, and biochemical studies. As synthetic methodologies continue to evolve, the potential uses of Oct-4-ene-1-thiol are expected to expand further, driving innovation in both academic and industrial settings.